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Compound of Interest

Compound Name: N-Chloro-2-fluoroacetamide

Cat. No.: B15476607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Chloro-2-fluoroacetamide is a halogenated organic compound with the molecular formula

C₂H₃ClFNO.[1] Its structure, featuring both chlorine and fluorine atoms on the acetamide

backbone, imparts unique chemical reactivity, making it a potentially valuable reagent in

organic synthesis and drug development. The presence of the N-chloro group suggests its

utility as an electrophilic chlorinating agent, while the α-fluoro and α-chloro substituents on the

acetyl group make it a versatile building block for the introduction of fluorinated moieties and a

reactive substrate for nucleophilic substitution reactions. This document provides an overview

of its potential applications and detailed protocols for its use in a laboratory setting.

Physicochemical Properties and Safety Information
A summary of the key physicochemical properties of N-Chloro-2-fluoroacetamide and related

compounds is presented in the table below.
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Property Value Reference

Molecular Formula C₂H₃ClFNO [1]

Molecular Weight 111.50 g/mol [1]

Appearance
Expected to be a liquid or low-

melting solid
General knowledge

Solubility
Expected to be soluble in a

range of organic solvents
General knowledge

Safety
Handle with care. Assumed to

be toxic and irritant.
General knowledge

Safety Precautions: N-Chloro-2-fluoroacetamide should be handled in a well-ventilated fume

hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat,

should be worn at all times. Avoid inhalation, ingestion, and skin contact.

Applications in Organic Synthesis
The reactivity of N-Chloro-2-fluoroacetamide allows for its use in several types of organic

transformations:

Electrophilic Chlorination: The N-Cl bond can act as a source of electrophilic chlorine,

enabling the chlorination of electron-rich aromatic and heterocyclic compounds.

Nucleophilic Substitution: The chlorine atom on the α-carbon is susceptible to nucleophilic

attack, providing a route for the synthesis of various α-fluoro-α-substituted acetamides. This

is particularly useful for the synthesis of biologically active molecules.

Amidation Reactions: The amide functionality can be involved in further chemical

transformations.

Application in the Synthesis of α-Amino-α-
fluoroacetamides
A key application of α-chloro-α-fluoroacetamide derivatives is in the synthesis of α-amino-α-

fluoroacetamides, which are valuable building blocks in medicinal chemistry. The following
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protocol is based on a closely related procedure for the amination of 2-chloro-N-(2,2,2-

trifluoroethyl)acetamide and serves as a representative example of the nucleophilic substitution

reaction.

Experimental Protocols
Protocol 1: Synthesis of 2-Amino-N-aryl-2-
fluoroacetamide via Nucleophilic Substitution
This protocol describes a general procedure for the reaction of N-Chloro-2-fluoroacetamide
with an aromatic amine.

Materials:

N-Chloro-2-fluoroacetamide

Substituted Aniline (e.g., Aniline, p-anisidine)

Triethylamine (Et₃N)

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Standard laboratory glassware

Magnetic stirrer

Procedure:

To a solution of the substituted aniline (1.0 mmol) and triethylamine (1.2 mmol) in

dichloromethane (10 mL) at 0 °C, add a solution of N-Chloro-2-fluoroacetamide (1.1 mmol)
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in dichloromethane (5 mL) dropwise over 10 minutes.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the

reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution (15 mL).

Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

Combine the organic layers, wash with brine (15 mL), and dry over anhydrous magnesium

sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purify the crude product by column chromatography on silica gel to afford the desired 2-

amino-N-aryl-2-fluoroacetamide.

Expected Results:

The reaction is expected to yield the corresponding 2-amino-N-aryl-2-fluoroacetamide. The

table below provides hypothetical quantitative data based on typical yields for similar reactions.

Starting Material
(Aniline)

Product Expected Yield (%)
Expected Purity
(%)

Aniline
2-Amino-N-phenyl-2-

fluoroacetamide
75-85 >95

p-Anisidine

2-Amino-N-(4-

methoxyphenyl)-2-

fluoroacetamide

70-80 >95

Data Presentation
Spectroscopic Data
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The following table summarizes the expected spectroscopic data for a representative product,

2-Amino-N-phenyl-2-fluoroacetamide.

Technique Expected Data

¹H NMR
δ (ppm): 7.6-7.0 (m, 5H, Ar-H), 5.5-5.3 (d, 1H,

CHF), 4.0-3.5 (br s, 2H, NH₂)

¹³C NMR
δ (ppm): 168-165 (C=O), 140-120 (Ar-C), 85-80

(d, J = 180-200 Hz, CHF)

IR (cm⁻¹)

3400-3200 (N-H stretch), 1680-1660 (C=O

stretch, amide I), 1600-1580 (N-H bend), 1100-

1000 (C-F stretch)

Mass Spec (m/z) Expected [M+H]⁺ peak

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of 2-Amino-N-aryl-2-

fluoroacetamide.

Reaction Setup

Reaction Workup Purification

Dissolve Aniline
and Triethylamine

in CH2Cl2

Add N-Chloro-2-fluoroacetamide
solution dropwise at 0°C

Prepare solution of
N-Chloro-2-fluoroacetamide

in CH2Cl2

Stir at room temperature
(12-24h)

Quench with
NaHCO3 (aq) Extract with CH2Cl2 Wash with Brine Dry over MgSO4 Concentrate in vacuo Column Chromatography Pure Product
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Click to download full resolution via product page

Synthesis of 2-Amino-N-aryl-2-fluoroacetamide Workflow

Signaling Pathway / Logical Relationship
The following diagram illustrates the general reactivity of N-Chloro-2-fluoroacetamide in

nucleophilic substitution reactions.
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Nucleophilic Substitution Reactivity of N-Chloro-2-fluoroacetamide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15476607#experimental-setup-for-using-n-chloro-2-
fluoroacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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